Cas no 2300114-91-2 (2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one)

• Product Name: 2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one
• CAS No: 2300114-91-2
• MF: C₁₀H₈F₂N₂O
• MW: 210.1801
• MDL: MFCD28399490
• CID: 5094611
• Update Time: 2026-03-02

2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 2-(3,5-difluorophenyl)-5-methyl-4H-pyrazol-3-one
• 1-(3,5-difluorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• 2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one

• MDL： MFCD28399490
• Inchi： 1S/C10H8F2N2O/c1-6-2-10(15)14(13-6)9-4-7(11)3-8(12)5-9/h3-5H,2H2,1H3
• InChI Key： YHEZOJUWURDANX-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=C(C=1[H])N1C(C([H])([H])C(C([H])([H])[H])=N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7

Additional information on 2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one

Recent Advances in the Study of 2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one (CAS: 2300114-91-2)

2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one (CAS: 2300114-91-2) is a pyrazolone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of inflammatory and neurodegenerative diseases. This research brief aims to summarize the latest findings related to this compound and its implications for drug development.

The synthesis of 2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method that utilizes palladium-based catalysts to achieve high selectivity and efficiency. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one exhibits potent anti-inflammatory activity by inhibiting key signaling pathways such as NF-κB and MAPK. In vitro and in vivo studies demonstrated its efficacy in reducing pro-inflammatory cytokine production and alleviating symptoms in animal models of rheumatoid arthritis. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored the neuroprotective effects of this compound. A 2024 study in ACS Chemical Neuroscience reported that 2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one can mitigate oxidative stress and neuronal apoptosis in models of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it a promising candidate for further investigation in neurodegenerative disorders.

Despite these promising results, challenges remain in the development of 2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating the development of sustained-release formulations or structural analogs with improved stability. Additionally, further safety and efficacy studies are required to validate its therapeutic potential in humans.

In conclusion, 2-(3,5-Difluorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one represents a promising scaffold for drug discovery, with demonstrated efficacy in inflammatory and neurodegenerative disease models. Continued research into its mechanism of action, optimization of its pharmacokinetic properties, and evaluation in clinical trials will be essential to translate these findings into therapeutic applications. The compound's unique chemical structure and biological activity underscore its potential as a valuable tool in chemical biology and medicinal chemistry.